Cas no 2624139-06-4 (2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid)

• Product Name: 2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid
• CAS No: 2624139-06-4
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5640298
• PubChem ID: 165906229
• Update Time: 2025-05-20

2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-nitroso-2-azaspiro[4.4]nonane-4-carboxylic acid
• 2624139-06-4
• EN300-27752134
• 2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid

• Inchi： 1S/C9H14N2O3/c12-8(13)7-5-11(10-14)6-9(7)3-1-2-4-9/h7H,1-6H2,(H,12,13)
• InChI Key： WHZCTZIFLCWJKJ-UHFFFAOYSA-N
• SMILES： OC(C1CN(CC21CCCC2)N=O)=O

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70Ų

Additional information on 2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid

Introduction to 2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid (CAS No: 2624139-06-4)

2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid, identified by the CAS number 2624139-06-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and bioorganic synthesis. This spirocyclic nitroso compound features a unique structural framework, combining a nitroso group with an azaspiro scaffold, which imparts distinct chemical and biological properties. The compound's intricate molecular architecture makes it a promising candidate for further exploration in drug discovery and mechanistic studies.

The spirocyclic core of 2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. This structural motif has been increasingly studied for its potential in designing novel pharmacophores, particularly in the context of enzyme inhibition and receptor interaction. The presence of the nitroso functional group further enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry and a possible precursor for more complex derivatives.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such molecules with greater precision. Studies indicate that derivatives of spirocyclic nitroso compounds exhibit interesting interactions with biological targets, including enzymes and receptors involved in inflammatory pathways. The carboxylic acid moiety at the 4-position of 2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

In the realm of medicinal chemistry, the synthesis of heterocyclic spirocompounds remains a challenging yet rewarding area of research. The azaspiro framework in 2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid offers a versatile platform for developing new therapeutic agents. Researchers have been exploring its potential as a scaffold for kinase inhibitors, given the ability of spirocyclic structures to mimic natural substrates and disrupt enzyme activity. Additionally, the nitroso group's redox-active nature suggests applications in developing prodrugs or bioactivatable compounds.

The chemical reactivity of 2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid is also of interest due to its potential role as an intermediate in organic synthesis. The nitroso group can participate in various transformations, including nucleophilic addition and oxidation-reduction reactions, while the spirocyclic core provides stability under certain conditions. This balance between reactivity and stability makes it an attractive building block for constructing more complex molecules.

Biological evaluation of 2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid has revealed intriguing preliminary results. In vitro assays have shown that certain derivatives exhibit moderate inhibitory activity against specific enzymes relevant to neurological disorders and cancer pathways. While further optimization is required to enhance potency and selectivity, these findings underscore the compound's potential as a lead structure for drug development. The spirocyclic nitroso scaffold appears particularly promising for modulating biological processes through precise structural manipulation.

The synthesis of 2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid presents unique challenges due to its complex stereochemistry and reactive functional groups. However, recent methodologies in asymmetric synthesis have enabled more efficient access to such molecules, opening doors for large-scale production and structural diversification. Advances in catalytic systems have also facilitated the introduction of nitroso groups with high regioselectivity, reducing unwanted side reactions.

Future research directions may focus on exploring the pharmacological profile of 2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid in vivo models. Understanding its behavior within living systems will provide critical insights into its therapeutic potential and safety profile. Additionally, investigating its interaction with biological targets at the molecular level could reveal new insights into drug-receptor mechanisms and inspire innovative drug design strategies.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid. Predictive models can screen vast chemical libraries for molecules with desired properties, streamlining the process of lead optimization. These computational tools are particularly valuable for predicting ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles early in the discovery pipeline.

In conclusion, 2-nitroso-2-azaspiro4.4nonane-4-carboxylic acid (CAS No: 2624139-06-4) represents a fascinating compound with significant potential in medicinal chemistry and bioorganic synthesis. Its unique structural features—combining a spirocyclic core with a nitroso group—make it an intriguing candidate for further exploration as a pharmacophore or synthetic intermediate. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation therapeutic agents.